6-methyl-3-(2-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)-2-oxoethyl)pyrimidin-4(3H)-one

• IUPAC Name: 6-methyl-3-[2-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl]-2-oxoethyl]pyrimidin-4-one
• InChI: InChI=1S/C17H20N8O2/c1-12-9-14(26)24(11-19-12)10-15(27)22-5-7-23(8-6-22)16-17-21-20-13(2)25(17)4-3-18-16/h3-4,9,11H,5-8,10H2,1-2H3
• InChI Key: MLNCLFBXCSIYKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)N2CCN(CC2)C3=NC=CN4C3=NN=C4C
• Molecular Formula: C17H20N8O2
• Molecular Weight: 368.4 g/mol

Description

6-methyl-3-(2-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)-2-oxoethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C17H20N8O2 and its molecular weight is 368.401. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Disposition in Humans

A study on Venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, highlights the absorption, metabolism, and excretion of complex molecules in humans. Venetoclax undergoes hepatic metabolism with the majority of the administered dose being eliminated through feces. This study underlines the importance of understanding the metabolic pathways and disposition of novel therapeutics in clinical development for hematologic malignancies (Liu et al., 2017).

Drug-Induced Toxicity and Occupational Health

Research exploring the association between chemical exposure and new-onset asthma in a chemical plant demonstrates the significance of assessing occupational health risks related to specific compounds. Findings suggest that exposure to certain chemicals can lead to respiratory issues, emphasizing the need for safety evaluations in environments where similar compounds are handled (Hnizdo et al., 2004).

Pharmacokinetics and Drug Development

Studies on the pharmacokinetics and pharmacodynamics of novel compounds, such as the investigation of MR04A3, a nonbenzodiazepine sedative, provide insight into the human administration, safety profile, and therapeutic potential of new drugs. Such research is pivotal for advancing clinical pharmacology and enhancing the development of safer, more effective treatments (Sneyd et al., 2012).

Immunological Effects in Therapy

Research on combination adjuvant therapy for malignant melanoma, involving drugs like DTIC and ACNU, alongside local injections of IFN-β, demonstrates the complex interplay between chemotherapeutic agents and the immune system. Understanding these interactions is crucial for optimizing treatment strategies and improving patient outcomes (Umeda et al., 1998).